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Introduction to Diglyme-d14 in Electrochemistry

Diglyme (diethylene glycol dimethyl ether) is a versatile ether-based solvent highly valued in

electrochemistry for its excellent solvating properties and ability to facilitate unique reaction pathways. [1]

Its deuterated form, Diglyme-d14 (C₆D₁₄O₃), is a stable isotopologue where all 14 hydrogen atoms are

replaced with deuterium. [2] This labeling makes it an powerful tool for advanced analytical techniques,

particularly in the study of battery systems and solvation structures, where understanding ion-solvent

interactions at the molecular level is critical.

Key Physicochemical Properties

The properties of Diglyme-d14 are central to its performance as a solvent in electrochemical applications.

The table below summarizes its key characteristics:

Property Value for Diglyme-d14 Value for Standard Diglyme (for reference)

CAS Number 38086-00-9 [2] 111-96-6 [3] [1]

Molecular Formula C₆D₁₄O₃ [2] C₆H₁₄O₃ [3]

Molecular Weight 148.26 g/mol [2] 134.17-134.18 g/mol [3] [1]

Boiling Point 162 °C [2] 159.8 °C [3]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s881399?utm_src=pdf-body
https://www.smolecule.com/products/s881399?utm_src=pdf-body
https://www.smolecule.com/products/s881399?utm_src=pdf-interest
https://www.smolecule.com/products/s881399?utm_src=pdf-body
https://www.scbt.com/p/diglyme-111-96-6
https://www.smolecule.com/products/s881399?utm_src=pdf-body
https://www.bocsci.com/product/diglyme-d14-cas-38086-00-9-20390.html?srsltid=AfmBOorQZ_OI6wp1DW0wKGIyC4s56dKo_bNlip_sB9Uw7Ksi5za2Hk-n
https://www.smolecule.com/products/s881399?utm_src=pdf-body
https://www.bocsci.com/product/diglyme-d14-cas-38086-00-9-20390.html?srsltid=AfmBOorQZ_OI6wp1DW0wKGIyC4s56dKo_bNlip_sB9Uw7Ksi5za2Hk-n
https://www.chemsrc.com/en/cas/111-96-6_670303.html
https://www.scbt.com/p/diglyme-111-96-6
https://www.bocsci.com/product/diglyme-d14-cas-38086-00-9-20390.html?srsltid=AfmBOorQZ_OI6wp1DW0wKGIyC4s56dKo_bNlip_sB9Uw7Ksi5za2Hk-n
https://www.chemsrc.com/en/cas/111-96-6_670303.html
https://www.bocsci.com/product/diglyme-d14-cas-38086-00-9-20390.html?srsltid=AfmBOorQZ_OI6wp1DW0wKGIyC4s56dKo_bNlip_sB9Uw7Ksi5za2Hk-n
https://www.chemsrc.com/en/cas/111-96-6_670303.html
https://www.scbt.com/p/diglyme-111-96-6
https://www.bocsci.com/product/diglyme-d14-cas-38086-00-9-20390.html?srsltid=AfmBOorQZ_OI6wp1DW0wKGIyC4s56dKo_bNlip_sB9Uw7Ksi5za2Hk-n
https://www.chemsrc.com/en/cas/111-96-6_670303.html
https://www.smolecule.com/products/s881399?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Value for Diglyme-d14 Value for Standard Diglyme (for reference)

Melting Point -68 °C [2] -64 °C [3]

Density 1.035 g/cm³ [2] ~0.9 g/cm³ [3]

Purity ≥97% atom D [2] N/A

Appearance Colorless Oily Matter [2] N/A

The higher molecular weight and density of Diglyme-d14 compared to its non-deuterated counterpart are

due to the isotope effect, which can subtly influence reaction kinetics and thermodynamic equilibria in

electrochemical systems.

Primary Electrochemical Applications and Protocols

Application 1: Investigating Solvation Structures in Metal-Ion Batteries

Background: The performance of rechargeable batteries based on magnesium (Mg), sodium (Na), or lithium

(Li) is heavily dependent on the solvation structure of the metal ions in the electrolyte. Diglyme-based

electrolytes are known to enable reversible metal deposition and intercalation. [4] [5] [6] Diglyme-d14 is

used in conjunction with spectroscopic techniques like NMR to elucidate these solvation structures without

interference from proton signals.

Protocol: NMR Analysis of Mg²⁺ Solvation Shell in Diglyme-based Electrolytes

1. Electrolyte Preparation: In an argon-filled glovebox, synthesize or obtain the desired magnesium

salt, such as magnesium-fluorinated alkoxyaluminate Mg[Al(HFIP)₄]₂. [4] Prepare a solution of this
salt in Diglyme-d14 at a typical concentration of 0.1 M to 0.5 M. Ensure all materials are anhydrous

and handling is done under inert atmosphere to prevent moisture contamination. [4]
2. NMR Sample Loading: Transfer approximately 0.5 mL of the prepared electrolyte into a standard

NMR tube. Seal the tube with a parafilm or a cap to maintain an inert atmosphere if necessary.
3. Data Acquisition: Place the sample in an NMR spectrometer. Acquire ¹H-NMR and ²H-NMR

spectra. The ¹H-NMR spectrum will show no signals, confirming the effective deuteration of the
solvent. The ²H-NMR spectrum can provide information on the quadrupolar interaction, which is

influenced by the ion-solvent coordination.
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4. Data Interpretation: Compare the results with a control sample of pure Diglyme-d14. Shifts or

changes in the line shape of the ²H-NMR signals in the electrolyte sample indicate coordination
between the diglyme molecules and the Mg²⁺ ions. This confirms the formation of a stable solvation

shell, which is crucial for facile ion transport and stable electrochemical cycling. [4]

The following diagram illustrates the experimental workflow for this protocol:

Prepare Electrolyte in Glovebox

Load into NMR Tube

Acquire ¹H and ²H NMR Spectra

Analyze Data and Compare to Control

Determine Mg²⁺ Solvation Structure

Click to download full resolution via product page

Application 2: Enabling Graphite Intercalation in Sodium-Ion Batteries

Background: Standard carbonate-based electrolytes do not support the reversible intercalation of sodium

ions into graphite, a common anode material. However, diglyme-based electrolytes promote the co-

intercalation of Na⁺ ions together with diglyme solvent molecules, forming stable ternary Graphite

Intercalation Compounds (t-GICs), which makes graphite a viable anode for Na-ion batteries. [5] [6]

Diglyme-d14 can be used as an additive or the main solvent to study this co-intercalation mechanism.

Protocol: Electrochemical Formation and Analysis of Ternary GICs
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1. Electrolyte and Cell Assembly:

Electrolyte Formulation: Prepare a 1.0 M solution of sodium hexafluorophosphate (NaPF₆) in
a mixture of Diglyme-d14 and standard diglyme (or another cyclic ether like THF). Research

shows that even trace amounts of diglyme can act as a "promoter" for the co-intercalation of
other solvents. [6]

Electrode Fabrication: Use a graphite-based composite as the working electrode.
Cell Assembly: Assemble a coin cell or Swagelok-type cell in an argon-filled glovebox, using

the prepared electrolyte, the graphite working electrode, and sodium metal as both the counter
and reference electrode.

2. Electrochemical Cycling and Analysis:

Cycling: Perform galvanostatic (constant current) charge-discharge cycling of the cell within a
voltage range of 0.0 V to 1.1 V vs. Na⁺/Na. [5] The voltage profiles will show distinct plateaus

corresponding to the staging phenomena during co-intercalation.
Operando/Ex-Situ Analysis: To confirm the formation of the intercalation compound, use

Operando X-ray Diffraction (XRD) during cycling. [6] The diffraction patterns will show shifts in
the graphite (002) peak, indicating the expansion of the graphene layers due to solvent co-

intercalation. Ex-situ solid-state NMR (ss-NMR) on cycled electrodes can also be employed,
where the use of Diglyme-d14 simplifies the spectrum by removing ¹H signals, allowing for

clearer identification of the intercalated species.

Safety and Handling Information

Diglyme and its deuterated form require careful handling due to their hazardous profile.

Hazard Statements: Classified as a Dangerous Good for transport. Standard diglyme carries the
signal word "Danger" with hazard statements H226 (Flammable liquid and vapour) and H360 (May

damage fertility or the unborn child). [3] [1]
Toxicological Data: Animal studies have shown reproductive toxicity, including effects on

spermatogenesis and fetal development, via oral and inhalation routes. [3]
Personal Protective Equipment (PPE): When handling, use appropriate PPE including gloves,

eyeshields, and faceshields. Conduct all work in a well-ventilated fume hood. [3]
Stability: Stable but combustible. It is incompatible with strong oxidizing agents and may form

explosive peroxides upon prolonged storage. [3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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